Cas no 1172889-67-6 (4-(6-methylpyridazin-3-yl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide)

4-(6-methylpyridazin-3-yl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide structure
1172889-67-6 structure
Product Name:4-(6-methylpyridazin-3-yl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
CAS No:1172889-67-6
MF:C17H18F3N5O
MW:365.35293340683
CID:5818876
PubChem ID:44118097
Update Time:2024-01-16

4-(6-methylpyridazin-3-yl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-(6-methylpyridazin-3-yl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
    • 4-(6-methylpyridazin-3-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide
    • VU0493767-1
    • 1172889-67-6
    • AKOS024515373
    • F5600-0509
    • Inchi: 1S/C17H18F3N5O/c1-12-5-6-15(23-22-12)24-7-9-25(10-8-24)16(26)21-14-4-2-3-13(11-14)17(18,19)20/h2-6,11H,7-10H2,1H3,(H,21,26)
    • InChI Key: QMMSTOAJJHWQQP-UHFFFAOYSA-N
    • SMILES: N1(C(NC2=CC=CC(C(F)(F)F)=C2)=O)CCN(C2=NN=C(C)C=C2)CC1

Computed Properties

  • Exact Mass: 365.146
  • Monoisotopic Mass: 365.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.4A^2
  • XLogP3: 2.2

4-(6-methylpyridazin-3-yl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5600-0509-2μmol
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F5600-0509-3mg
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